Cas no 29639-77-8 (2-(4-Iodo-phenoxy)-ethanol)

• Product Name: 2-(4-Iodo-phenoxy)-ethanol
• CAS No: 29639-77-8
• MF: C₈H₉IO₂
• MW: 264.060334920883
• CID: 2167525
• PubChem ID: 3513208
• Update Time: 2025-10-29

2-(4-Iodo-phenoxy)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodo-phenoxy)-ethanol
• Oprea1_168881
• SCHEMBL2996533
• 2-(4-iodophenoxy)ethan-1-ol
• NANFKPXADIOTRP-UHFFFAOYSA-N
• F79896
• DB-086671
• 29639-77-8
• 2-(4-iodophenoxy)ethanol
• 4-(2-hydroxyethoxy)phenyl iodide
• AKOS009076424
• CS-0450674
• MFCD02066393

• MDL： MFCD02066393
• Inchi： 1S/C8H9IO2/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4,10H,5-6H2
• InChI Key： NANFKPXADIOTRP-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OCCO

Computed Properties

• Exact Mass: 263.96473g/mol
• Monoisotopic Mass: 263.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Iodo-phenoxy)-ethanol

2-(4-Iodo-phenoxy)-ethanol: A Comprehensive Overview

2-(4-Iodo-phenoxy)-ethanol, also known by its CAS number 29639-77-8, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure featuring an iodo-substituted phenoxy group attached to an ethanol backbone, has garnered attention in both academic and industrial research. Recent studies have highlighted its potential in drug discovery, material science, and as a precursor in the synthesis of advanced materials.

The synthesis of 2-(4-Iodo-phenoxy)-ethanol typically involves multi-step reactions, often starting from phenol derivatives. Researchers have optimized these processes to enhance yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has been extensively studied, revealing its suitability for use in diverse chemical environments.

In the realm of pharmacology, 2-(4-Iodo-phenoxy)-ethanol has shown promise as a lead compound for developing novel drugs. Its ability to interact with specific biological targets has been explored through computational modeling and in vitro assays. Recent findings suggest that it may exhibit potential in treating certain neurological disorders due to its unique pharmacokinetic profile.

Beyond pharmacology, this compound has found applications in polymer chemistry. Its phenoxy group provides excellent compatibility with polymeric matrices, making it a valuable additive in the development of high-performance polymers. Studies published in 2023 demonstrate its role in enhancing the thermal stability and mechanical properties of epoxy resins, a finding that could revolutionize materials used in aerospace and automotive industries.

The environmental impact of 2-(4-Iodo-phenoxy)-ethanol has also been a focus of recent research. Biodegradation studies indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its ecological footprint. This is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, 2-(4-Iodo-phenoxy)-ethanol, with its CAS number 29639-77-8, stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its continued exploration will undoubtedly unlock new opportunities across various disciplines.